N-butyl-3-[2-({[(4-chloro-2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

• IUPAC Name: N-butyl-3-[2-[2-(4-chloro-2-fluoroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C22H22ClFN4O2S/c1-2-3-9-25-21(30)15-5-4-6-17(12-15)28-11-10-26-22(28)31-14-20(29)27-19-8-7-16(23)13-18(19)24/h4-8,10-13H,2-3,9,14H2,1H3,(H,25,30)(H,27,29)
• InChI Key: MQAGNNQWSHPWJW-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=CC=C1)N2C=CN=C2SCC(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C22H22ClFN4O2S
• Molecular Weight: 461.0 g/mol
• CAS No.: 1115336-34-9

Description

N-butyl-3-[2-({[(4-chloro-2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide is a useful research compound. Its molecular formula is C22H22ClFN4O2S and its molecular weight is 460.95. The purity is usually 95%.
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Scientific Research Applications

Antihypertensive Applications

Research on compounds with similar chemical structures has led to the discovery of nonpeptide angiotensin II receptor antagonists, which are potent and orally active antihypertensives. These compounds, such as those in the series of N-(biphenylylmethyl)imidazoles, highlight the potential of structurally related compounds in developing treatments for hypertension (Carini et al., 1991).

Antiulcer Agents

Similarly structured imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antiulcer agents, indicating the relevance of this chemical class in exploring antisecretory and cytoprotective properties for treating ulcers (Starrett et al., 1989).

Environmental and Biological Sensing

The development of reaction-based fluorescent probes for the selective discrimination of thiophenols over aliphatic thiols showcases the application of similar compounds in chemical, biological, and environmental sciences. This highlights the compound's potential use in developing sensitive and selective detection techniques (Wang et al., 2012).

Antimicrobial Activity

Research on fluorinated benzothiazolo imidazole compounds has shown promising antimicrobial activity, suggesting that structurally related compounds could be explored for their potential in combating microbial infections (Sathe et al., 2011).